5-Ethyl-2-(pyrrolidin-3-yloxy)pyridine dihydrochloride

• IUPAC Name: 5-ethyl-2-pyrrolidin-3-yloxypyridine;dihydrochloride
• InChI: InChI=1S/C11H16N2O.2ClH/c1-2-9-3-4-11(13-7-9)14-10-5-6-12-8-10;;/h3-4,7,10,12H,2,5-6,8H2,1H3;2*1H
• InChI Key: VKMHFVGKZIXJRP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)OC2CCNC2.Cl.Cl
• Molecular Formula: C11H18Cl2N2O
• Molecular Weight: 265.18 g/mol

Description

5-Ethyl-2-(pyrrolidin-3-yloxy)pyridine dihydrochloride is a chemical compound that has garnered significant attention in the field of scientific research due to its potential applications in various fields. This compound is a pyridine derivative that has been synthesized using various methods. In

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry Applications

• Pyrrolidine derivatives play a significant role in organic synthesis and medicinal chemistry. The transformation of 3,4-dihydroxypyrrolidine-2,5-dione to maleimide through tosylation, as studied by Yan et al. (2018), highlights the importance of pyrrolidine scaffolds in synthesizing complex organic substances. This pathway, explored through density functional theory (DFT), underlines the utility of pyrrolidine derivatives in understanding organic synthesis mechanisms (Yan et al., 2018).

Antibacterial Activity

• The synthesis of pyrrolopyridine analogs, like those described by Toja et al. (1986), demonstrates the antibacterial potential of pyridine derivatives. Their work on 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, starting from ethyl 5-methyl-2-aminopyrrole-3-carboxylate, uncovers the therapeutic promise of these compounds in combating bacterial infections (Toja et al., 1986).

Potential Anticancer Agents

• Research into pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines for anticancer applications, as conducted by Temple et al. (1983), suggests that pyridine derivatives could influence cell proliferation and survival in cancer models. These compounds' effects on L1210 cells and P388 leukemia in mice hint at the broad applicability of pyridine and pyrrolidine derivatives in developing new cancer treatments (Temple et al., 1983).

Advanced Material Synthesis

• The creation of conducting polymers from low oxidation potential monomers based on pyrrole, as investigated by Sotzing et al. (1996), reveals the significance of pyrrolidine and pyridine derivatives in material science. These compounds' ability to form stable conducting forms underscores their potential in electronics and advanced material applications (Sotzing et al., 1996).